Cas no 30773-71-8 (Ethanone,1,1'-(phenylene)bis-)
Ethanone,1,1'-(phenylene)bis- structure
Product Name:Ethanone,1,1'-(phenylene)bis-
CAS No:30773-71-8
MF:C30H30O6
MW:486.555609226227
CID:322638
PubChem ID:35458
Update Time:2025-04-19
Ethanone,1,1'-(phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1,1'-(phenylene)bis-
- 1-(2-acetylphenyl)ethanone,1-(3-acetylphenyl)ethanone,1-(4-acetylphenyl)ethanone
- 30773-71-8
- DTXSID80184791
- 1,1'-(PHENYLENE)BISETHANONE
-
- Inchi: 1S/3C10H10O2/c1-7(11)9-3-5-10(6-4-9)8(2)12;1-7(11)9-4-3-5-10(6-9)8(2)12;1-7(11)9-5-3-4-6-10(9)8(2)12/h3*3-6H,1-2H3
- InChI Key: HMAOFTSVJZKYHA-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC=CC=1C(C)=O.O=C(C)C1C=CC=C(C(C)=O)C=1.O=C(C)C1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 486.2043
- Monoisotopic Mass: 486.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 516
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
Experimental Properties
- Boiling Point: 300.1°Cat760mmHg
- Flash Point: 112.1°C
- PSA: 102.42
Ethanone,1,1'-(phenylene)bis- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
30773-71-8 (Ethanone,1,1'-(phenylene)bis-) Related Products
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